Cas no 2228750-95-4 (1-chloro-3-methyl-3-phenylbutan-2-ol)

• Product Name: 1-chloro-3-methyl-3-phenylbutan-2-ol
• CAS No: 2228750-95-4
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 6571384
• PubChem ID: 165676319
• Update Time: 2025-06-26

1-chloro-3-methyl-3-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-methyl-3-phenylbutan-2-ol
• 2228750-95-4
• EN300-1877094

• Inchi： 1S/C11H15ClO/c1-11(2,10(13)8-12)9-6-4-3-5-7-9/h3-7,10,13H,8H2,1-2H3
• InChI Key： PYKMVKNMMYSHEL-UHFFFAOYSA-N
• SMILES： ClCC(C(C)(C)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-chloro-3-methyl-3-phenylbutan-2-ol

Introduction to 1-chloro-3-methyl-3-phenylbutan-2-ol (CAS No. 2228750-95-4)

1-chloro-3-methyl-3-phenylbutan-2-ol, identified by the chemical abstracts service number 2228750-95-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorinated secondary alcohol with a phenyl-substituted isobutyl side chain, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development.

The molecular structure of 1-chloro-3-methyl-3-phenylbutan-2-ol consists of a four-carbon backbone with a chlorine atom at the first carbon, a methyl group at the third carbon, and a phenyl ring also at the third carbon. The presence of the hydroxyl group at the second carbon introduces reactivity typical of secondary alcohols, making it a valuable intermediate in organic synthesis. The combination of these functional groups allows for diverse chemical transformations, including nucleophilic substitution, elimination reactions, and oxidation processes.

In recent years, the interest in 1-chloro-3-methyl-3-phenylbutan-2-ol has been fueled by its potential role in the synthesis of biologically active compounds. Researchers have been exploring its utility as a precursor in the development of novel pharmaceuticals, particularly those targeting neurological and inflammatory disorders. The phenyl group, known for its ability to modulate receptor binding affinity, makes this compound an attractive candidate for further investigation.

One of the most compelling aspects of 1-chloro-3-methyl-3-phenylbutan-2-ol is its role in constructing more complex molecules through retrosynthetic analysis. The chlorine atom provides a convenient handle for introducing other functional groups via cross-coupling reactions such as Suzuki or Heck couplings, while the hydroxyl group can be modified into esters or ethers. These transformations are crucial in drug discovery pipelines, where building block strategies are employed to streamline the synthesis of lead compounds.

Recent studies have highlighted the compound's significance in medicinal chemistry. For instance, researchers have demonstrated its use in generating derivatives with enhanced binding affinity to specific biological targets. By leveraging computational methods and high-throughput screening, scientists have identified structural motifs within 1-chloro-3-methyl-3-phenylbutan-2-ol that contribute to pharmacological activity. These findings underscore the importance of this compound as a scaffold for developing next-generation therapeutics.

The synthetic pathways involving 1-chloro-3-methyl-3-phenylbutan-2-ol have also been optimized for scalability and efficiency. Advances in catalytic systems and green chemistry principles have enabled more sustainable production methods, reducing waste and energy consumption. Such improvements are critical in pharmaceutical manufacturing, where cost-effectiveness and environmental impact are major considerations.

Furthermore, the versatility of 1-chloro-3-methyl-3-phenylbutan-2-ol extends beyond pharmaceutical applications. It has found utility in materials science, particularly in the synthesis of polymers and specialty chemicals. The ability to incorporate this compound into larger molecular frameworks allows for the creation of materials with tailored properties, such as improved thermal stability or enhanced mechanical strength.

The future prospects for 1-chloro-3-methyl-3-phenylbutan-2-ol are promising, with ongoing research aimed at uncovering new synthetic methodologies and biological activities. Collaborative efforts between academia and industry are expected to accelerate these developments, leading to innovative applications across multiple sectors. As our understanding of molecular interactions continues to evolve, compounds like 1-chloro-3-methyl-* *phenylbutan-* *2-* *ol (CAS No. 2228750-* *95-* *4*) will undoubtedly play a pivotal role in shaping the future of chemical research.